
Safe handling and storage procedures for 4,4'-
Dichlorobenzhydrol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,4'-Dichlorobenzhydrol

Cat. No.: B164927 Get Quote

Application Notes and Protocols for 4,4'-
Dichlorobenzhydrol
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the safe handling, storage, and

potential applications of 4,4'-Dichlorobenzhydrol. The information is intended to ensure

laboratory safety and proper use of this compound in research and development settings.

Introduction
4,4'-Dichlorobenzhydrol (CAS No. 90-97-1) is a chlorinated aromatic alcohol. It is a

metabolite of the pesticide DDT and is also used as a reagent in organic synthesis.[1] Its

chemical structure consists of a diphenylmethanol backbone with a chlorine atom substituted

on the para position of each phenyl group. Understanding the properties and hazards of this

compound is crucial for its safe use in a laboratory environment.

Safety and Handling
2.1. Hazard Identification

4,4'-Dichlorobenzhydrol is classified as a hazardous substance. It is harmful if swallowed and

causes skin, eye, and respiratory tract irritation.[1]
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2.2. Personal Protective Equipment (PPE)

When handling 4,4'-Dichlorobenzhydrol, the following personal protective equipment should

be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: In case of insufficient ventilation or potential for dust formation, a

NIOSH-approved particulate respirator is recommended.

Skin and Body Protection: A laboratory coat or other protective clothing to prevent skin

contact.

2.3. Engineering Controls

Work with 4,4'-Dichlorobenzhydrol should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[2] Facilities should be equipped with an eyewash station and a

safety shower.

2.4. First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation develops or persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

lower and upper eyelids occasionally. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and give them 1-2 glasses of water to drink. Seek immediate medical attention.

2.5. Spill and Leak Procedures
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In the event of a spill, evacuate the area. Wearing appropriate PPE, carefully sweep up the

solid material, avoiding dust generation, and place it in a sealed container for disposal. Clean

the spill area with a suitable solvent (e.g., acetone), followed by soap and water.

Storage
Store 4,4'-Dichlorobenzhydrol in a tightly closed container in a cool, dry, and well-ventilated

area.[2] Keep it away from incompatible substances such as strong oxidizing agents and acids.

Disposal
Dispose of 4,4'-Dichlorobenzhydrol and its containers in accordance with local, state, and

federal regulations. Do not allow it to enter drains or waterways.

Physical and Chemical Properties
Property Value Reference

CAS Number 90-97-1 [3]

Molecular Formula C₁₃H₁₀Cl₂O [3]

Molecular Weight 253.12 g/mol [3]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 92-94 °C [4]

Boiling Point 386.1 °C at 760 mmHg [4]

Solubility Insoluble in water. [4]

Density 1.325 g/cm³ [4]

Experimental Protocols
6.1. Synthesis of 4,4'-Dichlorobenzhydrol by Reduction of 4,4'-Dichlorobenzophenone

This protocol describes the synthesis of 4,4'-Dichlorobenzhydrol via the reduction of 4,4'-

dichlorobenzophenone using sodium borohydride.
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Materials:

4,4'-Dichlorobenzophenone

Sodium borohydride (NaBH₄)

Methanol

Deionized water

Hydrochloric acid (1 M)

Dichloromethane (or ethyl acetate)

Anhydrous magnesium sulfate (or sodium sulfate)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Beakers and graduated cylinders

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve 4,4'-

dichlorobenzophenone (1 equivalent) in methanol.

Cool the solution in an ice bath.

Slowly add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution. Control

the rate of addition to maintain a gentle reaction.
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After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material

is consumed.

Carefully quench the reaction by the slow addition of 1 M hydrochloric acid until the solution

is acidic (pH ~2-3) and gas evolution ceases.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with dichloromethane or ethyl acetate (3 x volume of the

aqueous layer).

Combine the organic extracts and wash with deionized water, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

The crude 4,4'-Dichlorobenzhydrol can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. www1.udel.edu [www1.udel.edu]

2. studylib.net [studylib.net]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Safe handling and storage procedures for 4,4'-
Dichlorobenzhydrol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164927#safe-handling-and-storage-procedures-for-4-
4-dichlorobenzhydrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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